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Executive Summary: The Trueness Gap
In analytical chemistry, accuracy is defined by two components: trueness (proximity to the true

value) and precision (repeatability). While most laboratories excel at precision, trueness

remains the most elusive parameter to validate.

This guide objectively compares the use of Certified Reference Materials (CRMs) against the

most common alternative—Spike Recovery Studies—for establishing method accuracy.

The Core Finding: Experimental data demonstrates that while Spike Recovery can validate

instrument performance, it frequently fails to detect extraction inefficiencies in complex

matrices. CRMs, possessing a metrologically traceable "true value" independent of the user's

method, provide the only definitive assessment of total method accuracy (extraction +

analysis).
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To understand why CRMs are the superior choice for critical validations, we must analyze the

traceability hierarchy.

The Alternatives
Certified Reference Material (CRM): A material characterized by a metrologically valid

procedure for one or more specified properties, accompanied by a certificate that provides

the value of the specified property, its associated uncertainty, and a statement of

metrological traceability (ISO 17034).[1]

Reference Material (RM) / Laboratory Control Sample (LCS): Homogeneous and stable, but

lacks the rigorous uncertainty budget and traceability to the SI unit found in CRMs.

Spike Recovery (Standard Addition): Adding a known amount of analyte to a sample.[2][3]

This is the industry default when CRMs are unavailable.

Visualization: The Metrological Traceability Chain
The following diagram illustrates why CRMs provide a stronger link to "truth" (SI Units) than in-

house spiking standards.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.coleparmer.com/blog/how-to-select-the-right-reference-or-certified-reference-materials/
https://pdf.benchchem.com/12388/A_Comparative_Guide_to_Assessing_Linearity_and_Recovery_in_Bioanalytical_Method_Validation.pdf
https://www.thermofisher.com/us/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/overview-elisa/spike-recovery-linearity-assessment.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13846825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SI Unit (Mole/Kg)

National Metrology Institute
(e.g., NIST, JRC, BAM)

 Primary Realization

Certified Reference Material (CRM)
(ISO 17034 Accredited)

 Certification Campaign
User Calibration Standard

(Pure Substance)

 Traceable Certificate

Final Analytical Result

 Direct Accuracy Check
(Method Validation)

Spike Recovery Study
(In-House)

 Preparation

 Indirect Assessment
(Subject to Matrix Bias)

Click to download full resolution via product page

Figure 1: The Traceability Chain. Note how the CRM creates a direct link between the NMI and

the Final Result, whereas Spiking relies on the user's preparation and assumes perfect

extraction.

Comparative Performance Analysis: CRM vs. Spike
Recovery[4]
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This section presents a reconstructed dataset based on a common pharmaceutical compliance

scenario: Elemental Impurity Analysis (ICH Q3D).

The Scenario
Objective: Validate a digestion method for determining Cadmium (Cd) in a starch-based

excipient. Challenge: The crystalline structure of starch can trap metals, requiring aggressive

digestion. Method: Microwave-assisted acid digestion followed by ICP-MS.

We compared two validation approaches:

Approach A: Validation using NIST SRM 1568b (Rice Flour - similar matrix to starch) with a

certified Cd value.

Approach B: Validation using a Spike Recovery method (adding liquid Cd standard to a blank

starch sample).

Experimental Data
Parameter

Approach A: CRM (NIST
SRM 1568b)

Approach B: Spike
Recovery (Liquid Std)

Certified / Target Value 0.0224 ± 0.0013 mg/kg 0.0250 mg/kg (Spiked)

Digestion Condition
Nitric Acid @ 160°C (Sub-

optimal)

Nitric Acid @ 160°C (Sub-

optimal)

Measured Mean (n=6) 0.0156 mg/kg 0.0248 mg/kg

Recovery % 69.6% (FAIL) 99.2% (PASS)

RSD % (Precision) 2.1% 1.8%

Conclusion
Method Rejected. Digestion

too weak to release native Cd.

Method Accepted. False

positive for accuracy.

Interpretation of Results
The Spiking Fallacy: In Approach B, the liquid spike sat on the surface of the starch. The

weak acid digestion easily dissolved the surface spike, yielding ~99% recovery. The analyst

incorrectly concluded the method was accurate.
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The CRM Reality: The Cd in the CRM was biologically incorporated inside the matrix. The

weak digestion failed to break down the matrix, releasing only ~70% of the analyte. The

CRM correctly identified that the method needed higher temperature (200°C) to be accurate.

Key Takeaway: Spiking validates the instrument and solubility of the spike. CRMs validate the

extraction efficiency and matrix interaction.

Experimental Protocol: Validating with a CRM
To ensure scientific integrity, the use of a CRM must follow a strict protocol. Simply "running"

the standard is insufficient.

Step 1: Selection & Commutability
Select a CRM with a matrix matching your sample as closely as possible (e.g., use a soil CRM

for sediment analysis, or a plasma CRM for blood metabolites).

Expert Insight: If a perfect match isn't available, match the interference potential (e.g., high

fat content, high silicate content).

Step 2: Moisture Correction (The #1 Error Source)
Most CRMs are certified on a dry-mass basis, but they contain residual moisture. If you weigh

100 mg of powder, you might only be adding 95 mg of sample and 5 mg of water.

Protocol:

Weigh a separate aliquot of the CRM (do not use the portion intended for analysis).

Dry this aliquot according to the Certificate of Analysis (CoA) instructions (e.g., 105°C for 2

hours).

Calculate the Dry Mass Correction Factor (DMCF):

Apply this factor to your analytical result.

Step 3: Experimental Workflow
The following decision tree outlines the logical flow for accuracy assessment.
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Figure 2: Decision Matrix for Accuracy Assessment. Note the critical warning path when CRMs

are unavailable.

Step 4: Acceptance Criteria
Do not use an arbitrary "80-120%" limit. Use the uncertainty budget provided in the CoA.

Formula: The measured value (

) is acceptable if:
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: Certified Value

: Expanded Uncertainty of the CRM

: Expanded Uncertainty of your method

Troubleshooting & Limitations
Even the gold standard has limitations.

Cost & Availability: CRMs are expensive and finite.

Strategy: Use CRMs for Method Validation and periodic (monthly) checks. Use secondary

"In-House Reference Materials" (calibrated against the CRM) for daily QC.

Commutability Issues: Sometimes a CRM is processed (e.g., freeze-dried) in a way that

makes it behave differently than fresh samples.

Mitigation: Always verify that the extraction kinetics of the CRM match your real samples

during development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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